2-(5-Hydroxy-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid

Specification

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 2-(5-hydroxy-1-oxophthalazin-2-yl)acetic acid
• Standard InChI: InChI=1S/C10H8N2O4/c13-8-3-1-2-6-7(8)4-11-12(10(6)16)5-9(14)15/h1-4,13H,5H2,(H,14,15)
• Standard InChI Key: YMKYPZORMMBJJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN(C2=O)CC(=O)O)C(=C1)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Characteristics

The compound features a phthalazinone core—a bicyclic structure comprising a benzene ring fused to a dihydropyridazine ring—substituted at position 2 with an acetic acid moiety and at position 5 with a hydroxyl group. Key properties include:

Property	Value
Molecular Formula	C₁₀H₈N₂O₄
Molecular Weight	220.18 g/mol
IUPAC Name	2-(5-hydroxy-1-oxophthalazin-2-yl)acetic acid
CAS Number	Pending assignment
Solubility	Moderate in polar solvents (e.g., ethanol, DMSO)

The hydroxyl and carboxylic acid groups enhance hydrogen-bonding capacity, influencing solubility and reactivity.

Synthesis and Optimization

Synthetic Routes

The compound is typically synthesized via nucleophilic substitution or condensation reactions. A common method involves reacting 5-hydroxypthalazin-1(2H)-one with ethyl chloroacetate in acetone under reflux with K₂CO₃ as a base, followed by hydrolysis to yield the acetic acid derivative.

Reaction Scheme:

$$\text{5-Hydroxypthalazin-1(2H)-one} + \text{ClCH}_2\text{COOEt} \xrightarrow{\text{K}_2\text{CO}_3, \Delta} \text{Ester intermediate} \xrightarrow{\text{Hydrolysis}} \text{2-(5-Hydroxy-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid}$$

Industrial Scalability

Industrial production remains underdeveloped. Pilot-scale studies recommend continuous flow reactors to optimize yield (currently ~60–70% in batch processes) and reduce byproducts. Solvent selection (e.g., acetonitrile vs. ethanol) critically affects reaction kinetics and purity.

Mechanism of Action

Enzyme Inhibition

The acetic acid moiety may chelate metal ions in enzyme active sites. For example, hydroxypyridinone analogs inhibit aldose reductase (ALR2, IC₅₀ = 23–42 nM), a target in diabetic complications. While unconfirmed for this compound, structural similarity implies potential ALR2 selectivity over aldehyde reductase (ALR1).

Receptor Interactions

Docking simulations with VEGFR2 reveal hydrogen bonding between the phthalazinone core and residues Glu885 and Asp1046, akin to co-crystallized ligands. This interaction may disrupt angiogenesis in tumors.

Comparative Analysis with Structural Analogs

Compound	Key Modifications	Bioactivity Highlights
2-(7-Hydroxy-6-methoxy-...)	Methoxy at C6, hydroxyl at C7	Antimicrobial, enzyme inhibition
7k (PMC study)	p-Hydroxystyryl substituent	90.7% lipid peroxidation inhibition
8b (ACS study)	Phenyl-phthalazinone hybrid	IC₅₀ = 2.34 μM (HCT-116)

The absence of a methoxy group in 2-(5-Hydroxy-1-oxo-...) may reduce steric hindrance, enhancing receptor binding compared to bulkier analogs.